Cas no 391222-85-8 (4-(dipropylsulfamoyl)-N-(3-{2-4-(dipropylsulfamoyl)benzamido-1,3-thiazol-4-yl}phenyl)benzamide)

• Product Name: 4-(dipropylsulfamoyl)-N-(3-{2-4-(dipropylsulfamoyl)benzamido-1,3-thiazol-4-yl}phenyl)benzamide
• CAS No: 391222-85-8
• MF: C₃₅H₄₃N₅O₆S₃
• MW: 725.940824747086
• CID: 6235864
• PubChem ID: 4080471
• Update Time: 2025-07-08

4-(dipropylsulfamoyl)-N-(3-{2-4-(dipropylsulfamoyl)benzamido-1,3-thiazol-4-yl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(dipropylsulfamoyl)-N-(3-{2-4-(dipropylsulfamoyl)benzamido-1,3-thiazol-4-yl}phenyl)benzamide
• 4-(dipropylsulfamoyl)-N-[3-[2-[[4-(dipropylsulfamoyl)benzoyl]amino]-1,3-thiazol-4-yl]phenyl]benzamide
• 4-(N,N-dipropylsulfamoyl)-N-(4-(3-(4-(N,N-dipropylsulfamoyl)benzamido)phenyl)thiazol-2-yl)benzamide
• AKOS024574700
• 391222-85-8
• 4-(DIPROPYLSULFAMOYL)-N-(3-{2-[4-(DIPROPYLSULFAMOYL)BENZAMIDO]-1,3-THIAZOL-4-YL}PHENYL)BENZAMIDE
• F0161-0216

• Inchi： 1S/C35H43N5O6S3/c1-5-20-39(21-6-2)48(43,44)30-16-12-26(13-17-30)33(41)36-29-11-9-10-28(24-29)32-25-47-35(37-32)38-34(42)27-14-18-31(19-15-27)49(45,46)40(22-7-3)23-8-4/h9-19,24-25H,5-8,20-23H2,1-4H3,(H,36,41)(H,37,38,42)
• InChI Key： LMTOYQYDQHJXTP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2C=CC=C(C3=CSC(=N3)NC(C3C=CC(=CC=3)S(N(CCC)CCC)(=O)=O)=O)C=2)=O)=CC=1)(N(CCC)CCC)(=O)=O

Computed Properties

• Exact Mass: 725.23754763g/mol
• Monoisotopic Mass: 725.23754763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 49
• Rotatable Bond Count: 17
• Complexity: 1250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 191Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-(dipropylsulfamoyl)-N-(3-{2-4-(dipropylsulfamoyl)benzamido-1,3-thiazol-4-yl}phenyl)benzamide

Comprehensive Analysis of 4-(Dipropylsulfamoyl)-N-(3-{2-[4-(Dipropylsulfamoyl)benzamido]-1,3-thiazol-4-yl}phenyl)benzamide (CAS No. 391222-85-8)

The compound 4-(dipropylsulfamoyl)-N-(3-{2-[4-(dipropylsulfamoyl)benzamido]-1,3-thiazol-4-yl}phenyl)benzamide (CAS No. 391222-85-8) is a highly specialized organic molecule with a unique structural framework. Its intricate design features dual dipropylsulfamoyl moieties and a central 1,3-thiazole ring, making it a subject of interest in pharmaceutical and biochemical research. This compound belongs to the class of sulfonamide derivatives, which are widely studied for their potential therapeutic applications, including enzyme inhibition and receptor modulation.

Recent advancements in drug discovery have highlighted the importance of sulfonamide-based compounds due to their versatility in targeting various biological pathways. The presence of the benzamide and thiazole groups in this molecule suggests potential interactions with proteins and enzymes, making it a candidate for further investigation in drug development. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new possibilities for treating complex diseases.

In the context of current trends, the scientific community is increasingly focusing on precision medicine and targeted therapies. The structural complexity of 4-(dipropylsulfamoyl)-N-(3-{2-[4-(dipropylsulfamoyl)benzamido]-1,3-thiazol-4-yl}phenyl)benzamide aligns with these trends, as its modular design allows for customization to specific biological targets. This has led to a surge in searches for "sulfonamide drug candidates 2024" and "thiazole-based therapeutics," reflecting the growing demand for innovative compounds in the pharmaceutical industry.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step reactions, including amide coupling and sulfonylation. Its purity and stability are critical for research applications, prompting questions like "how to characterize sulfonamide derivatives" and "analytical methods for thiazole-containing compounds." Advanced techniques such as HPLC, NMR, and mass spectrometry are commonly employed to ensure accurate identification and quality control.

Beyond its potential in drug discovery, CAS No. 391222-85-8 has also garnered attention in material science. The sulfamoyl and benzamide functionalities contribute to its thermal stability and solubility properties, making it a candidate for advanced polymer formulations. This dual applicability has sparked interest in queries such as "sulfonamides in material science" and "multifunctional organic compounds."

In conclusion, 4-(dipropylsulfamoyl)-N-(3-{2-[4-(dipropylsulfamoyl)benzamido]-1,3-thiazol-4-yl}phenyl)benzamide represents a compelling example of modern chemical innovation. Its multifaceted applications in pharmaceutical research and material science underscore its significance in contemporary scientific endeavors. As the demand for tailored molecular solutions grows, this compound is poised to remain a key player in cutting-edge research and development.